Cas no 876274-48-5 (4-Morpholinesulfenothioicacid)

4-Morpholinesulfenothioicacid structure
4-Morpholinesulfenothioicacid structure
Product Name:4-Morpholinesulfenothioicacid
CAS No:876274-48-5
MF:C4H9NOS2
MW:151.250358343124
CID:709895
PubChem ID:20975445
Update Time:2025-04-19

4-Morpholinesulfenothioicacid Chemical and Physical Properties

Names and Identifiers

    • 4-Morpholinesulfenothioicacid
    • 4-(disulfanyl)morpholine
    • 4-Disulfanylmorpholine
    • 876274-48-5
    • SCHEMBL7171952
    • DTXSID90610112
    • Inchi: 1S/C4H9NOS2/c7-8-5-1-3-6-4-2-5/h7H,1-4H2
    • InChI Key: XJWZNNJDFUWGIM-UHFFFAOYSA-N
    • SMILES: S(N1CCOCC1)S

Computed Properties

  • Exact Mass: 151.01255626g/mol
  • Monoisotopic Mass: 151.01255626g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 65.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0.8
  • Topological Polar Surface Area: 38.8Ų
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